Highly dispersed Ag nanoparticles embedded in alumina nanobelts as excellent surface-enhanced Raman scattering substrates†

RSC Advances Pub Date: 2016-01-15 DOI: 10.1039/C5RA25302K

Abstract

Nearly monodispersed Ag nanoparticles embedded in alumina nanobelts were fabricated with a template method by integrating facile coordination polymerization with an atomic layer deposition (ALD) technique. The composite nanobelts with specific hierarchical micro/nano-structure showed superior SERS properties for the R6G probe molecule.

Graphical abstract: Highly dispersed Ag nanoparticles embedded in alumina nanobelts as excellent surface-enhanced Raman scattering substrates
Highly dispersed Ag nanoparticles embedded in alumina nanobelts as excellent surface-enhanced Raman scattering substrates†
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